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Compound of Interest |

Compound Name: Lonomycin C
CAS No.: 68537-50-8
Cat. No.: B608633
. J

Executive Summary & Mechanism of Action

Lonomycin C (Sodium Salt) is a polyether ionophore antibiotic belonging to the same

structural class as Monensin and Salinomycin.[1][2] Structurally characterized by a pseudo-
cyclic conformation held together by hydrogen bonds, its exterior is highly lipophilic, while its
interior contains oxygen atoms capable of coordinating metal cations—specifically sodium (

) [1, 2].[3][2]

Critical Application Insight: The biological activity of Lonomycin C relies on its ability to insert
into lipid bilayers and transport ions across cellular membranes. Consequently, the molecule is
insoluble in water.[4] Successful experimentation requires complete solubilization in organic
solvents (DMSO or Ethanol) prior to introduction into aqueous biological buffers.[5][1][2] Failure
to follow specific solubilization protocols will result in micro-precipitation, leading to inconsistent
dosing, "crashing out" in cell culture media, and false-negative results.[3]

Physicochemical Profile

Before preparing solutions, verify the compound identity and properties to ensure accurate
molarity calculations.
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Property Specification
Compound Name Lonomycin C Sodium Salt
CAS Number 68628-99-9 (Sodium Salt)

Molecular Formula

Molecular Weight ~837.0 g/mol

Appearance White to off-white crystalline powder
Primary Solubility Lipophilic (Soluble in organic solvents)
Hygroscopicity Low to Moderate (Store desiccated)

Solubility Data & Solvent Compatibility

The following table summarizes the solubility profile of Lonomycin C Sodium Salt. Data is
synthesized from physicochemical properties of the Lonomycin congener class (Polyether
lonophores) [3, 4].[5][1][2]

Table 1: Solvent Compatibility Guide[4]
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Solvent

Solubility Rating

Estimated Max
Conc.

Application
Context

DMSO (Dimethyl
Sulfoxide)

Excellent

> 20 mg/mL

Preferred. Ideal for
biological stock
solutions due to

miscibility with water.

[B105][4][2]

Ethanol (Absolute)

Good

> 10 mg/mL

Alternative for
systems sensitive to
DMSO.[3][1][2]

Evaporates closely.

Methanol

Good

> 10 mg/mL

Suitable for chemical
analysis (HPLC/MS)
but toxic to cells.[3][1]

[2]

Chloroform / Acetone

High

> 50 mg/mL

Used for
extraction/purification.
[3] Not for biological

assays.[1]

Water / PBS

Insoluble

< 0.001 mg/mL

Do NOT use for stock
preparation. Causes
immediate

precipitation.[3]

Warning - The "Salting Out" Effect: Polyether ionophores are sensitive to ionic strength.[5][1]

While a stock solution may remain clear when diluted into water, diluting directly into high-salt

buffers (like PBS or 1M NaCl) can force the hydrophobic molecule out of solution faster than in

pure water.[3][5][1][2]

© 2026 BenchChem. All rights reserved.

3/8

Tech Support


https://en.wikipedia.org/wiki/Ionomycin
https://www.medkoo.com/products/27237
https://pubchem.ncbi.nlm.nih.gov/compound/73425457
https://www.caymanchem.com/product/11932/ionomycin-calcium-salt
https://en.wikipedia.org/wiki/Ionomycin
https://pubchem.ncbi.nlm.nih.gov/compound/73425457
https://www.caymanchem.com/product/11932/ionomycin-calcium-salt
https://en.wikipedia.org/wiki/Ionomycin
https://pubchem.ncbi.nlm.nih.gov/compound/73425457
https://www.caymanchem.com/product/11932/ionomycin-calcium-salt
https://en.wikipedia.org/wiki/Ionomycin
https://pubchem.ncbi.nlm.nih.gov/compound/73425457
https://en.wikipedia.org/wiki/Ionomycin
https://www.medkoo.com/products/27237
https://pubchem.ncbi.nlm.nih.gov/compound/73425457
https://en.wikipedia.org/wiki/Ionomycin
https://www.medkoo.com/products/27237
https://pubchem.ncbi.nlm.nih.gov/compound/73425457
https://www.caymanchem.com/product/11932/ionomycin-calcium-salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Protocol A: Preparation of High-Concentration
Stock Solution

Objective: Create a stable, homogenous stock solution (typically 10 mM or 10 mg/mL) for long-
term storage.

Reagents & Equipment[2][4]

e Lonomycin C Sodium Salt (Powder)[3][5][1][2]

Anhydrous DMSO (Spectroscopic grade, =99.9%)[3][5][1][2]

Vortex mixer[1][2]

Sonicator bath (Optional but recommended)[3][5][1][2]

Amber glass vials (Borosilicate)[3][5][1][2]

Workflow Diagram

Weigh Powder Calculate Solvent Vol.
(e.g., 5 mg) (Target: 10 mM)

Visual QC
(Clear Solution?)

Aliquot & Store
(-20°C)

Add Anhydrous DMSO
(Room Temp)

Vortex (30s)
& Sonicate (1 min)

Click to download full resolution via product page

Figure 1: Step-by-step workflow for preparing a stable stock solution of Lonomycin C.

Detailed Steps

o Equilibration: Allow the vial of Lonomycin C powder to equilibrate to room temperature
before opening to prevent condensation (water absorption).

» Weighing: Accurately weigh the specific amount (e.g., 5.0 mg).
e Calculation: Calculate the volume of DMSO required.

o Formula:
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[3II5][1][2]

o Example: For 5 mg at 10 mM (0.01 M):
[3115][1][2]
¢ Dissolution: Add the calculated volume of Anhydrous DMSO.

o Agitation: Vortex vigorously for 30 seconds. If particles remain, sonicate in a water bath for 1
minute. The solution should be perfectly clear and colorless.

e Storage: Aliquot into small volumes (e.g., 50

L) in amber vials to avoid repeated freeze-thaw cycles. Store at -20°C.

Protocol B: Aqueous Dilution for Biological
Assays[2]

Obijective: Dilute the hydrophobic stock into cell culture media or buffer without precipitating the

compound.

The Challenge: Adding a drop of highly concentrated hydrophobic stock directly to a static
volume of water often causes the compound to form a "shell" or precipitate instantly.

Workflow Diagram
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Click to download full resolution via product page

Figure 2: Recommended "Stepwise" dilution strategy to maintain solubility in agueous
environments.

Detailed Steps

e Prepare Intermediate: Do not dilute directly from 100% DMSO to the final assay well if the
jump is large (e.g., 1:1000).

o Prepare a 10x or 100x intermediate solution in culture media.

o Technique: Pipette the DMSO stock into the media while vortexing or swirling the media.
Do not add media to the DMSO drop.

o Final Dilution: Dilute the intermediate solution into the final assay plate.

e Solvent Limit: Ensure the final concentration of DMSO in the assay is < 0.5% (v/v), as DMSO
itself can be cytotoxic or induce differentiation in certain cell lines.[2]

o Example: If final assay volume is 200
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L, the total DMSO added should not exceed 1

L.

Stability and Troubleshooting

Issue Probable Cause Corrective Action

Use the "Intermediate Dilution"

White precipitate upon adding Concentration too high or method (Protocol B).[3][5][1][2]
water mixing too slow.[3][5][1][2] Ensure rapid mixing during
addition.

) Store stocks at -20°C or -80°C.
Hydrolysis or freeze-thaw

Loss of potency over time ] Use aliquots. Discard stocks
degradation.[3][5][1]
older than 6 months.[1]

Ensure DMSO vehicle control
is < 0.5% (ideally < 0.1%).[3]
[5][1][2] Run a "DMSO-only"
control.

Cell toxicity in Control wells DMSO concentration too high.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Application Note: Solubilization and Handling
of Lonomycin C Sodium Salt]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608633#solubility-of-lonomycin-c-sodium-salt-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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